Cas no 1342640-00-9 (3-(3-methoxy-4-nitrophenoxy)propan-1-amine)
3-(3-methoxy-4-nitrophenoxy)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-methoxy-4-nitrophenoxy)propan-1-amine
- CS-0287339
- EN300-1854245
- A1-28305
- AKOS012986746
- 1342640-00-9
-
- Inchi: 1S/C10H14N2O4/c1-15-10-7-8(16-6-2-5-11)3-4-9(10)12(13)14/h3-4,7H,2,5-6,11H2,1H3
- InChI Key: XDOSPUASQBCQES-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C=1)OC)[N+](=O)[O-])CCCN
Computed Properties
- Exact Mass: 226.09535693g/mol
- Monoisotopic Mass: 226.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 90.3Ų
3-(3-methoxy-4-nitrophenoxy)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854245-0.05g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1854245-0.1g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1854245-0.25g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1854245-0.5g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1854245-1.0g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1854245-2.5g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1854245-5.0g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1854245-10.0g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1854245-1g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1854245-5g |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine |
1342640-00-9 | 5g |
$1614.0 | 2023-09-18 |
3-(3-methoxy-4-nitrophenoxy)propan-1-amine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(3-methoxy-4-nitrophenoxy)propan-1-amine
3-(3-Methoxy-4-Nitrophenoxy)propan-1-amine: An Overview of Its Structure, Properties, and Applications
3-(3-Methoxy-4-nitrophenoxy)propan-1-amine (CAS No. 1342640-00-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and biological activities.
The molecular structure of 3-(3-methoxy-4-nitrophenoxy)propan-1-amine consists of a central propylamine chain attached to a substituted phenoxy group. The presence of a methoxy group at the para position and a nitro group at the meta position on the phenyl ring imparts distinct chemical and biological properties to the molecule. These functional groups are known to influence the compound's reactivity, solubility, and interaction with biological targets.
In recent years, advances in computational chemistry and molecular modeling have provided valuable insights into the conformational flexibility and electronic properties of 3-(3-methoxy-4-nitrophenoxy)propan-1-amine. Studies have shown that the compound exhibits favorable binding affinities to specific receptors and enzymes, making it a promising candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as a selective inhibitor of certain kinases involved in cancer progression.
The pharmacological profile of 3-(3-methoxy-4-nitrophenoxy)propan-1-amine has been extensively investigated through in vitro and in vivo experiments. In vitro studies have demonstrated its ability to modulate cellular signaling pathways, particularly those associated with inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-methoxy-4-nitrophenoxy)propan-1-amine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound exhibiting good tolerability and a favorable pharmacokinetic profile. Ongoing phase II trials aim to further assess its therapeutic benefits in specific patient populations.
Beyond its potential as a therapeutic agent, 3-(3-methoxy-4-nitrophenoxy)propan-1-amine has also been explored for its use as a research tool in biochemical assays. Its unique structural characteristics make it suitable for probing protein-ligand interactions and studying enzyme kinetics. This versatility has led to its adoption in various academic and industrial laboratories.
In conclusion, 3-(3-methoxy-4-nitrophenoxy)propan-1-amine (CAS No. 1342640-00-9) represents an intriguing compound with a wide range of potential applications in both research and medicine. Its distinctive chemical structure, coupled with its promising biological activities, positions it as a valuable asset in the ongoing quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes.
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